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Compound Focus: 6-Aminoindolin-2-one

Get Quote

The table below summarizes the key storage and handling information found for 6-Aminoindolin-2-one.

Property

Specification | Recommendation

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Melting Point

Storage Temperature

Atmosphere

Light Sensitivity

Hygroscopicity

6-Aminoindolin-2-one; 6-Amino-1,3-dihydro-2H-indol-2-one [1]

150544-04-0 [1]

CsHsN20 [1]

148.16 g/mol [1]

200 °C (decomposition) [1]

Room Temperature [1]

Inert atmosphere [1]

Keep in a dark place [1]

Information not available
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Frequently Asked Questions

¢ What is the recommended long-term storage condition for 6-Aminoindolin-2-one? For long-term
stability, it is recommended to store 6-Aminoindolin-2-one in a cool, dry place, protected from light,
and under an inert atmosphere (e.g., nitrogen or argon) [1]. This combination of conditions helps

prevent degradation from exposure to air (oxidation) and light.

e The chemical has changed color. Does this mean it has degraded? Possibly. While the search
results do not explicitly document color change as a sign of degradation for this specific compound,
they note that the pure solid has a "Brown to black" appearance [1]. A significant darkening or further
change in color from the original received state could indicate decomposition. It is advisable to assess

its purity using analytical methods (like TLC or HPLC) before use in critical experiments.

¢ Are there any specific handling precautions? A full hazard assessment is not available in the search
results. However, standard laboratory practices should be followed. It is prudent to avoid generating
dust and aerosols, handle the substance in a well-ventilated area (such as a fume hood), and wear

suitable protective equipment, including gloves and safety goggles [2].

Stability Assessment & Troubleshooting

The following workflow outlines a practical approach to assessing the suitability of 6-Aminoeindolin-2-one

for your experiment.
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- Protected from light?
- Inert atmosphere intact?
- Container sealed?
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Supporting Experimental Protocols:

e Thin-Layer Chromatography (TLC): This is a quick method to check for degradation. Spot a small
sample of the compound dissolved in a suitable solvent (e.g., methanol or ethyl acetate) on a TLC
plate. Develop the plate with an appropriate mobile phase. The appearance of multiple spots,
especially with a different Rf value from the main product, indicates the presence of impurities or
degradation products.

o Laboratory Purification - Recrystallization: If degradation is suspected, small-scale
recrystallization can be attempted. Dissolve the impure solid in a minimal volume of a hot solvent (like
ethanol), allow it to cool slowly to room temperature or in an ice bath, and collect the purified crystals
via filtration.

Important Limitations & Safety Notes

¢ Incomplete Data: The provided information is from chemical supplier catalogs and is not a substitute
for a full safety data sheet (SDS). The SDS for 6-Aminoindolin-2-one was not located in the search.

¢ General Guidance: The safety and handling measures cited are from an MSDS for a structurally
similar compound (6-amino-5-fluoroindolin-2-one) and should be treated as a general guide only [2].
You must consult the specific SDS from your chemical supplier for authoritative safety information.

o Data Age: The core chemical property data is from 2018 and may not reflect the most recently
available information [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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one-stability-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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